Cas no 1384260-56-3 ((S)-8-hydroxy-6-methoxy-4,5-dimethyl-3-methyleneisochroman-1-one)

• Product Name: (S)-8-hydroxy-6-methoxy-4,5-dimethyl-3-methyleneisochroman-1-one
• CAS No: 1384260-56-3
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 2056268
• PubChem ID: 101540450
• Update Time: 2025-04-21

(S)-8-hydroxy-6-methoxy-4,5-dimethyl-3-methyleneisochroman-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-8-hydroxy-6-methoxy-4,5-dimethyl-3-methyleneisochroman-1-one
• (S)-8-hydroxy-6-methoxy-4,5-dimethyl-3-methyleneisochromen-1-one
• AKOS040735912
• Clearanol C
• (4S)-8-hydroxy-6-methoxy-4,5-dimethyl-3-methylidene-4H-isochromen-1-one
• 1384260-56-3
• CHEBI:201357
• (s)-8-hydroxy6-methoxy-4,5-dimethyl-3-methylene-isochromen-1one
• DTXSID901349345

• Inchi： 1S/C13H14O4/c1-6-8(3)17-13(15)12-9(14)5-10(16-4)7(2)11(6)12/h5-6,14H,3H2,1-2,4H3/t6-/m1/s1
• InChI Key： CIGSWLXZMSXAAE-ZCFIWIBFSA-N
• SMILES： O1C(C2C(=CC(=C(C)C=2[C@H](C)C1=C)OC)O)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans